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Compound of Interest

Compound Name: AM-8735

Cat. No.: B12291446

For Immediate Reference: AM-8735, commercially known as Nalco® 8735, is a corrosive
alkaline liquid that requires careful handling and disposal in accordance with hazardous waste
regulations. This document provides essential safety and logistical information for researchers,
scientists, and drug development professionals to ensure the safe disposal of this substance.

AM-8735 is a colorless and odorless liquid with a high pH.[1][2] Its primary hazardous
components are Sodium Hydroxide (30-60%) and Potassium Hydroxide (10-30%).[1] Due to its
corrosive nature, it can cause severe skin burns and serious eye damage.[1][3][4] Therefore,
strict adherence to safety protocols during handling and disposal is paramount.

Chemical and Physical Properties

A summary of the key quantitative data for AM-8735 is presented below for easy reference.
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Property Value Reference
Appearance Colorless Liquid [11[3]
Odor Odorless [1][2]
pH 14 (5% solution) [11[2]
Freezing Point -23°C [1112]
Boiling Point 145 °C [1][2]
Specific Gravity 1.50-1.53 @ 15.6 °C [11[3]
Water Solubility Completely soluble [11[2]

Health Hazard Summary

Hazard

Description

Eye Contact

Causes serious eye damage and potential

permanent tissue damage.[1][3]

Skin Contact

Causes severe skin burns and permanent skin
damage.[1][3]

Ingestion

Causes digestive tract burns.[1]

Inhalation

May cause irritation to the nose, throat, and

lungs.[1]

Disposal Plan: Step-by-Step Guidance

The disposal of AM-8735 must be managed as hazardous waste. The product should not be

allowed to enter drains, water courses, or the soil.[1]

1. Waste ldentification and Classification:

« |If this product becomes a waste, it could meet the criteria of a hazardous waste as defined
by the Resource Conservation and Recovery Act (RCRA) 40 CFR 261.[1][3]
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Consult with your institution's Environmental Health and Safety (EHS) department to confirm
the specific hazardous waste classification based on local regulations.

. Personal Protective Equipment (PPE):

Always wear appropriate PPE when handling AM-8735 for disposal. This includes:

[¢]

Eye Protection: Safety goggles and a face shield.[1][2]

o

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).[4]

[e]

Skin Protection: Protective clothing, including a chemical-resistant apron and boots.[3]

o

Respiratory Protection: Use a certified respirator if working in an area with inadequate
ventilation or when there is a risk of inhaling mists or vapors.[1][2]

. Segregation and Storage:

Store waste AM-8735 in its original or a compatible, tightly closed, and properly labeled
container.[1][5]

Do not store near acids, as contact can generate heat and toxic vapors.[1][3] Also, avoid
contact with reactive metals like aluminum, which can produce flammable hydrogen gas.[3]

Store in a cool, dry, and well-ventilated area, away from incompatible materials.[5]
. Disposal Procedure:
Do not dispose of AM-8735 down the drain.

The preferred method of disposal is to send the material to an approved hazardous waste
disposal facility.[1]

Contact your institution's EHS department or a licensed hazardous waste disposal contractor
to arrange for pickup and disposal.

Follow all local, state, and federal regulations for the disposal of corrosive hazardous waste.
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Experimental Workflow for Disposal

The following diagram illustrates the general workflow for the proper disposal of AM-8735.
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AM-8735 Disposal Workflow

This guide is intended to provide essential information for the proper disposal of AM-8735.

Always consult your institution's specific safety protocols and your local EHS department for
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detailed guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b12291446?utm_src=pdf-custom-synthesis
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/1386.pdf
https://www.scribd.com/document/543683273/1386
http://portlandcleanair.org/files/merge/msds/NALCO_8735.PDF
https://files.dep.state.pa.us/Water/Wastewater%20Management/EDMRPortalFiles/Chemical_Additives/MSDS/1112.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/2399.pdf
https://www.benchchem.com/product/b12291446#am-8735-proper-disposal-procedures
https://www.benchchem.com/product/b12291446#am-8735-proper-disposal-procedures
https://www.benchchem.com/product/b12291446#am-8735-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12291446?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12291446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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